Cas no 54621-33-9 (9-{5-O-[hydroxy(methoxy)phosphoryl]pentofuranosyl}-9H-purin-6-amine)

• Product Name: 9-{5-O-[hydroxy(methoxy)phosphoryl]pentofuranosyl}-9H-purin-6-amine
• CAS No: 54621-33-9
• MF: C₁₁H₁₆N₅O₇P
• MW: 361.247802734375
• CID: 942231
• PubChem ID: 323498
• Update Time: 2025-04-19

9-{5-O-[hydroxy(methoxy)phosphoryl]pentofuranosyl}-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• 9-{5-O-[hydroxy(methoxy)phosphoryl]pentofuranosyl}-9H-purin-6-amine
• 9H-purin-6-amine, 9-[5-O-(hydroxymethoxyphosphinyl)pentofuranosyl]-
• [5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl methyl hydrogen phosphate
• NSC-283965
• BI178038
• 54621-33-9
• AC1L88QX
• DTXSID20314479
• SCHEMBL24402565
• NSC283965
• ICN 3763

• Inchi： 1S/C11H16N5O7P/c1-21-24(19,20)22-2-5-7(17)8(18)11(23-5)16-4-15-6-9(12)13-3-14-10(6)16/h3-5,7-8,11,17-18H,2H2,1H3,(H,19,20)(H2,12,13,14)
• InChI Key： OYQVPLDFZZKUTQ-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OC)OCC1C(C(C(N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 361.079
• Monoisotopic Mass: 361.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3
• Topological Polar Surface Area: 175Ų

Experimental Properties

• Density: 2.07
• Boiling Point: 707.7°C at 760 mmHg
• Flash Point: 381.8°C
• Refractive Index: 1.806
• PSA: 184.88000
• LogP: -0.62770